![molecular formula C17H15N5O2 B11030919 5-(furan-2-yl)-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide](/img/structure/B11030919.png)
5-(furan-2-yl)-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(furan-2-yl)-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide is a complex organic compound that features a unique combination of heterocyclic structures
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(furan-2-yl)-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide typically involves multi-step reactions. One common approach is the cyclization of α-furylnitrones in an alkaline medium, which results in the formation of the furan and pyrazole rings . The benzimidazole moiety can be introduced through a nickel-catalyzed cyclization of amido-nitriles .
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The furan ring can undergo oxidation to form furan-2,5-dione derivatives.
Reduction: The nitro group in the benzimidazole moiety can be reduced to an amine.
Substitution: The pyrazole ring can undergo electrophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Hydrogen gas with a palladium catalyst.
Substitution: Halogenating agents such as bromine or chlorine.
Major Products
Oxidation: Furan-2,5-dione derivatives.
Reduction: Amino-benzimidazole derivatives.
Substitution: Halogenated pyrazole derivatives.
Scientific Research Applications
Chemistry
In organic synthesis, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate.
Biology
The compound has potential applications in the development of new pharmaceuticals. Its heterocyclic structure is similar to many bioactive molecules, making it a candidate for drug discovery and development.
Medicine
Due to its structural similarity to known therapeutic agents, this compound could be explored for its potential as an anti-inflammatory, antimicrobial, or anticancer agent.
Industry
In material science, the compound can be used in the development of new polymers and materials with unique properties. Its heterocyclic rings provide stability and functionality to the materials.
Mechanism of Action
The mechanism of action of 5-(furan-2-yl)-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets. The benzimidazole moiety can bind to DNA, inhibiting its replication and transcription. The pyrazole ring can interact with enzymes, inhibiting their activity and affecting various biochemical pathways.
Comparison with Similar Compounds
Similar Compounds
1H-Pyrazole, 5-(2-furanyl)-1-methyl-3-(trifluoromethyl): This compound has a similar pyrazole and furan structure but differs in the substituents on the pyrazole ring.
2-(1-Hydroxyethyl)benzimidazole: This compound shares the benzimidazole moiety but has different substituents.
5-Aryl(hetaryl)-2-(furan-2-yl)-1H-imidazol-1-oles: This compound has a similar furan and imidazole structure.
Uniqueness
The uniqueness of 5-(furan-2-yl)-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide lies in its combination of three different heterocyclic rings. This structure provides a unique set of chemical and biological properties that are not found in other similar compounds.
Properties
Molecular Formula |
C17H15N5O2 |
---|---|
Molecular Weight |
321.33 g/mol |
IUPAC Name |
5-(furan-2-yl)-N-[(1-methylbenzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide |
InChI |
InChI=1S/C17H15N5O2/c1-22-14-6-3-2-5-11(14)19-16(22)10-18-17(23)13-9-12(20-21-13)15-7-4-8-24-15/h2-9H,10H2,1H3,(H,18,23)(H,20,21) |
InChI Key |
PMHLZDRMGCUTQN-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1CNC(=O)C3=NNC(=C3)C4=CC=CO4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.